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Compound of Interest

Compound Name: Propetamphos

Cat. No.: B1679636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of technical grade propetamphos. The information is presented to support
research, development, and safety assessment activities involving this organophosphate
insecticide. All quantitative data are summarized in structured tables for ease of reference and
comparison. Furthermore, detailed descriptions of standard experimental protocols for
determining these properties are provided.

General and Chemical Identity

Propetamphos is an organophosphate insecticide and acaricide. The technical grade material
is a yellowish, oily liquid at room temperature.[1][2][3] It is primarily used for the control of
household and public health pests, as well as ectoparasites in veterinary applications.[1] The
active ingredient acts as a cholinesterase inhibitor, leading to rapid knockdown and mortality in
target pests.
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Identifier Value

) (E)-O-2-isopropoxycarbonyl-1-methylvinyl O-
Chemical Name . .
methyl ethylphosphoramidothioate

CAS Number 31218-83-4

Molecular Formula C10H20NO4PS

Molecular Weight 281.31 g/mol

Synonyms Blotic, Safrotin, Seraphos

Physical Properties

The physical characteristics of a substance are critical for understanding its behavior in various
applications and environments. Key physical properties of technical grade propetamphos are
detailed below.

Property Value Temperature (°C) Pressure

Physical State Yellowish, oily liquid Room Temperature N/A

Boiling Point 87-89 °C N/A 0-005 mm Hg /6.65
104 kPa

Density 1.1294 g/cm3 20 N/A

Vapor Pressure 1.43 x 10> mmHg 25 N/A

1.9 mPa 20 N/A

Refractive Index 1.495 20 N/A

Chemical and Physicochemical Properties

The chemical properties of propetamphos dictate its reactivity, stability, and environmental
fate.
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Property Value Temperature (°C) Conditions
Water Solubility 110 mg/L 24 N/A
Readily miscible/very
soluble in acetone,
o ) ethanol, methanol,
Solubility in Organic )
hexane, diethyl ether, N/A N/A
Solvents ) )
dimethyl sulfoxide,
chloroform, and
xylene.
Octanol-Water
Partition Coefficient 3.82 N/A N/A
(log Kow)
Dissociation Constant
13.67 23 N/A
(pKa)
Stable during storage
Stability (shelf life = 2 years) 20 N/A
and to light.
) . Half-life of 365 days at
Hydrolytic Stability 25 N/A

pH 6.

Half-life of 11 days at

25 N/A
pH 3.
Half-life of 41 days at

25 N/A
pH 9.
In aqueous media
exposed to sunlight,

N/A N/A

the half-life is

approximately 5 days.

Experimental Protocols

The determination of the physical and chemical properties of chemical substances like
propetamphos is guided by standardized protocols to ensure accuracy and reproducibility.
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The following are summaries of relevant OECD (Organisation for Economic Co-operation and
Development) guidelines.

Boiling Point (OECD Guideline 103)

This guideline describes methods for determining the boiling point of a substance. For a
compound like propetamphos, which has a high boiling point and is subject to decomposition
at atmospheric pressure, a method involving distillation under reduced pressure is appropriate.
The boiling point is determined by observing the temperature at which the liquid boils under a
specific, reduced pressure. The observed temperature is then corrected to standard
atmospheric pressure.

Density (OECD Guideline 109)

This guideline outlines methods for determining the density of liquids and solids. For a liquid
like propetamphos, a common method is the use of a pycnometer. The pycnometer is a flask
with a precisely known volume. The density is calculated from the mass of the substance that
fills the pycnometer at a defined temperature.

Vapor Pressure (OECD Guideline 104)

This guideline provides several methods for determining the vapor pressure of a substance.
For a compound with a low vapor pressure like propetamphos, the vapor pressure balance
method or a gas saturation method would be suitable. In the gas saturation method, a stream
of inert gas is passed through or over the substance at a known rate, and the amount of
substance that volatilizes is measured. The vapor pressure is then calculated from this data.

Water Solubility (OECD Guideline 105)

This guideline describes methods for determining the solubility of a substance in water. The
flask method is a common approach. In this method, a saturated solution of the substance in
water is prepared by shaking an excess of the substance with water at a constant temperature
until equilibrium is reached. The concentration of the substance in the aqueous phase is then
determined by a suitable analytical method.

Octanol-Water Partition Coefficient (OECD Guideline 107
& 117)
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The n-octanol/water partition coefficient (Kow) is a measure of a substance's lipophilicity.

e OECD Guideline 107 (Shake Flask Method): This method involves dissolving the substance
in a mixture of n-octanol and water and shaking it until equilibrium is reached. The
concentrations of the substance in the n-octanol and water phases are then measured, and
the partition coefficient is calculated as the ratio of these concentrations.

o OECD Guideline 117 (HPLC Method): This is a chromatographic method where the retention
time of the substance on a reverse-phase HPLC column is measured. The retention time is
correlated with the known log Kow values of a series of reference compounds, allowing for
the determination of the log Kow of the test substance.

Hydrolysis as a Function of pH (OECD Guideline 111)

This guideline is used to determine the rate of abiotic hydrolysis of a chemical in aqueous
solutions at different pH values (typically 4, 7, and 9). The test substance is dissolved in sterile
buffer solutions of the respective pHs and incubated at a constant temperature in the dark.
Samples are taken at various time intervals and analyzed for the concentration of the parent
substance to determine its rate of degradation.

Visualizations

The following diagram illustrates the logical relationships between the core physical and
chemical properties of propetamphos and their implications for its environmental behavior and
biological interactions.
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Caption: Interrelationship of Propetamphos Properties and their Implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1679636?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679636?utm_src=pdf-body
https://www.benchchem.com/product/b1679636?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems - Situ
Biosciences [situbiosciences.com]

2. oecd.org [oecd.org]

3. oecd.org [oecd.org]

To cite this document: BenchChem. [Technical Grade Propetamphos: A Comprehensive
Guide to its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1679636#physical-and-chemical-properties-of-
technical-grade-propetamphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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